Cas no 1357354-18-7 (tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 1357354-18-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4590208
• PubChem ID: 71305744
• Update Time: 2025-05-21

tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-2,8-Diaza-Spiro[4.5]Decane-8-Carboxylic Acid Tert-Butyl Ester(WX100901)
• 4-Hydroxymethyl-2,8-Diaza-Spiro[4.5]Decane-8-Carboxylic Acid Tert-Butyl Ester
• tert-Butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate
• tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(18)16-6-4-14(5-7-16)10-15-8-11(14)9-17/h11,15,17H,4-10H2,1-3H3
• InChI Key： UHJRPLXGZDOQMY-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)C(CO)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate

tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate: A Comprehensive Overview

tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1357354-18-7) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a carbon or nitrogen atom. The presence of the tert-butyl group and the hydroxymethyl substituent adds further complexity to its structure, offering potential for diverse chemical reactivity and applications.

The synthesis of tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for constructing such intricate structures. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spirocyclic core, which is a critical step in assembling this compound.

One of the most notable features of this compound is its versatility in chemical transformations. The hydroxymethyl group can act as a nucleophile or undergo oxidation to form aldehydes or carboxylic acids, depending on the reaction conditions. Similarly, the tert-butyl group provides steric bulk, which can influence the reactivity of neighboring functional groups. These properties make tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate a valuable intermediate in organic synthesis.

In terms of applications, this compound has shown promise in drug discovery and development. Its spirocyclic structure resembles certain bioactive molecules found in nature, suggesting potential for use as a scaffold in medicinal chemistry. Recent studies have explored its ability to modulate enzyme activity or serve as a ligand for metalloproteins, highlighting its potential role in therapeutic interventions.

Moreover, tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate has been investigated for its applications in materials science. Its unique structure allows for the formation of supramolecular assemblies or coordination polymers under specific conditions. Researchers have reported its use as a building block for constructing porous materials with potential applications in gas storage or catalysis.

The physical properties of this compound are also worth noting. Its molecular weight and solubility characteristics make it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure and conformational preferences, providing deeper insights into its behavior in different environments.

In conclusion, tert-butyl 4-(hydroxymethyl)-2,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1357354-18-7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its complex structure and versatile functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and applications, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and materials science.